Methyl 3H-Imidazo[4,5-c]pyridine-7-carboxylate
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Overview
Description
“Methyl 3H-imidazo[4,5-c]pyridine-7-carboxylate” is a compound with the molecular formula C8H7N3O2 . It is a derivative of imidazopyridine, which is a group of compounds known to play a crucial role in numerous disease conditions . The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance .
Synthesis Analysis
The synthesis of imidazo[4,5-c]pyridines has been a subject of intense research for numerous decades . A method for the preparation of derivatives substituted with a methyl group at various positions of the pyridine ring has been described . The reaction involves boiling the mixture under reflux for 6 hours .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by an imidazole ring fused with a pyridine moiety . The compound contains a carboxylate group attached to the pyridine ring, which is further substituted with a methyl group .Chemical Reactions Analysis
Imidazo[4,5-c]pyridines can undergo a variety of chemical reactions. For instance, they can participate in cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions . The specific reactions that “this compound” can undergo would depend on the reaction conditions and the presence of other reactants.Mechanism of Action
Target of Action
The primary targets of Methyl 3H-Imidazo[4,5-c]pyridine-7-carboxylate are yet to be definitively identified. Imidazopyridine derivatives have been known to interact with various cellular pathways necessary for the proper functioning of cells
Mode of Action
It is known that imidazopyridine derivatives can influence many cellular pathways . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Imidazopyridine derivatives are known to influence various cellular pathways, including those involved in the functioning of cancerous cells, pathogens, components of the immune system, and enzymes involved in carbohydrate metabolism
Result of Action
Imidazopyridine derivatives are known to influence various cellular pathways, which could lead to a range of molecular and cellular effects .
Future Directions
The future directions in the research of imidazo[4,5-c]pyridines could involve the development of new synthetic methods, exploration of their biological activity, and their potential applications in medicinal chemistry . The specific future directions for “Methyl 3H-imidazo[4,5-c]pyridine-7-carboxylate” would depend on its unique properties and potential applications.
Biochemical Analysis
Biochemical Properties
It is known that imidazo[4,5-b]pyridines, a related class of compounds, can activate nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through the process of phosphorylation .
Cellular Effects
Related compounds have shown signs of apoptosis, including nuclear condensation and fragmentation, at certain concentrations .
Molecular Mechanism
Related compounds have been shown to activate NF-kappaB through phosphorylation .
Properties
IUPAC Name |
methyl 3H-imidazo[4,5-c]pyridine-7-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-13-8(12)5-2-9-3-6-7(5)11-4-10-6/h2-4H,1H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APOLLOJSONKETH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=CC2=C1N=CN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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